6-(4-Aminophenyl)-2,3,4,5-tetrahydropyridazin-3-one

• IUPAC Name: 3-(4-aminophenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C10H11N3O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-4H,5-6,11H2,(H,13,14)
• InChI Key: XMTUHSIIBGFSTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NN=C1C2=CC=C(C=C2)N
• Molecular Formula: C10H11N3O
• DSSTOX Substance ID: DTXSID00350335
• Molecular Weight: 189.21 g/mol
• CAS No.: 21282-90-6

Description

6-(4-Aminophenyl)-2,3,4,5-tetrahydropyridazin-3-one, also known as 4-AP, is a heterocyclic compound belonging to the pyridazinone family. It is a novel compound that has attracted a great deal of scientific interest due to its potential applications in the medical and pharmaceutical fields. 4-AP has a wide range of biological activities, including anti-inflammatory, anti-fungal, anti-viral, and anti-cancer properties. It has also been studied for its potential therapeutic effects in the treatment of neurological conditions such as Parkinson's disease and Alzheimer's disease.

Scientific Research Applications

Anticonvulsant Activity

6-(4-Aminophenyl)-2,3,4,5-tetrahydropyridazin-3-one derivatives have been synthesized and tested for their anticonvulsant activities. Some of these derivatives demonstrated significant activity when evaluated by the maximal electroshock (MES) method, indicating potential in the development of anticonvulsant medications (Samanta et al., 2011).

Cardioactive Applications

This chemical moiety forms a vital structural part of numerous cardio-active pyridazinone derivatives, some of which are in clinical use or undergoing clinical trials. Compounds like imazodan, pimobendan, and levosimendan are examples of drugs in this category (Imran & Abida, 2016).

Antimicrobial Activities

Derivatives of this compound have been synthesized and investigated for their antitubercular, antifungal, and antibacterial activities. These studies indicated that the synthesized compounds have a range of activities against various pathogens, suggesting their potential use in antimicrobial treatments (Islam, Siddiqui, & Rajesh, 2008).

Base Oil Improvement

Derivatives of this compound have been studied for their applications in improving base oils. They have shown effectiveness as antioxidants in local base oil and also as corrosion inhibitors for carbon steel in acid mediums. This indicates their potential utility in industrial applications, particularly in the field of petrochemicals (Nessim, 2017).

Synthesis and Separation Techniques

The compound has also been the focus of studies related to synthetic and separation techniques. Efficient preparative methods for the isolation of specific enantiomers of this compound have been developed, which are relevant for pharmaceutical manufacturing (Cheng et al., 2019).

Safety and Hazards

The safety data sheet for a similar compound, “4-Aminophenol”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage and is harmful if swallowed or inhaled.